Cas no 28953-18-6 (2-Benzothiazolecarbamicacid, isopropyl ester (8CI))
28953-18-6 structure
Product Name:2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
CAS No:28953-18-6
MF:C11H12N2O2S
MW:236.290181159973
CID:282379
PubChem ID:303443
Update Time:2025-04-19
2-Benzothiazolecarbamicacid, isopropyl ester (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
- propan-2-yl N-(1,3-benzothiazol-2-yl)carbamate
- AC1L72QO
- benzothiazol-2-yl-carbamic acid isopropyl ester
- NSC191819
- propan-2-yl 1,3-benzothiazol-2-ylcarbamate
- DTXSID50307495
- 28953-18-6
- NSC-191819
-
- Inchi: 1S/C11H12N2O2S/c1-7(2)15-11(14)13-10-12-8-5-3-4-6-9(8)16-10/h3-7H,1-2H3,(H,12,13,14)
- InChI Key: PCMASJRBVCGCNL-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)NC(=O)OC(C)C
Computed Properties
- Exact Mass: 236.06206
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 51.22
- LogP: 3.32620
2-Benzothiazolecarbamicacid, isopropyl ester (8CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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